Cas no 477857-74-2 (Methyl 3-2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl-2-thiophenecarboxylate)

• Product Name: Methyl 3-2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl-2-thiophenecarboxylate
• CAS No: 477857-74-2
• MDL: MFCD02571099
• CID: 4652584
• Update Time: 2025-05-20

Methyl 3-2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl-2-thiophenecarboxylate

• MDL： MFCD02571099

Additional information on Methyl 3-2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl-2-thiophenecarboxylate

Methyl 3-2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl-2-thiophenecarboxylate (CAS No. 477857-74-2): A Comprehensive Overview

Methyl 3-2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl-2-thiophenecarboxylate (CAS No. 477857-74-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Methyl 3-(2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl)thiophene-2-carboxylate, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research findings.

The chemical structure of Methyl 3-(2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl)thiophene-2-carboxylate is composed of a thiophene ring, a pyrrole ring, and a piperidine moiety, all interconnected through various functional groups. The presence of these rings and functional groups imparts the compound with a high degree of structural complexity and diversity, which can be exploited for various medicinal applications. The thiophene ring is known for its aromatic properties and stability, while the pyrrole ring contributes to the compound's conjugation and electronic characteristics. The piperidine moiety, on the other hand, adds flexibility and potential for hydrogen bonding interactions.

Synthesis of Methyl 3-(2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl)thiophene-2-carboxylate has been extensively studied in recent years. One of the most common approaches involves the coupling of a thiophene carboxylic acid derivative with a piperidine-containing acyl chloride in the presence of a coupling agent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method allows for the formation of the desired amide bond between the thiophene and piperidine moieties. Subsequent esterification with methanol yields the final product. Alternative synthetic routes have also been explored, including microwave-assisted synthesis and catalytic methods, which offer improved yields and reduced reaction times.

Biological Properties: Methyl 3-(2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl)thiophene-2-carboxylate has shown promising biological activities in various assays. One of its key properties is its ability to modulate specific enzymes and receptors involved in cellular signaling pathways. For instance, recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in many cellular processes such as cell growth, differentiation, and apoptosis. This makes it a potential candidate for the development of targeted therapies for diseases characterized by aberrant kinase activity, such as cancer.

Additionally, Methyl 3-(2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl)thiophene-2-carboxylate has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also focused on the pharmacokinetic properties of Methyl 3-(2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-y l)thiophene - 2 - carboxy late. Studies have shown that it exhibits favorable oral bioavailability and stability in physiological conditions. These properties are crucial for developing effective oral formulations for clinical use. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, Methyl 3-(2-(2-o xo - 2 - p iper idin o ac et yl ) - 1 H - pyrro l - 1 - yl )t hi ophen e - 2 - car box ylate (CAS No. 477857 - 74 - 2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its full potential in various disease models, paving the way for future clinical applications.